Defatted flaxseed flour improves weight loss and lipid profile in overweight and obese adults: a randomized controlled trial
Food & Function Pub Date: 2020-08-07 DOI: 10.1039/D0FO00838A
Abstract
Scope: Studies have suggested that foods rich in dietary fiber may contribute to body weight loss and lower triacylglycerol (TG) levels. This study aimed to investigate the effect of flaxseed meal (FM) (a by-product of flaxseed after oil processing) supplemented biscuits on body weight, body composition, and blood lipids in overweight and obese participants. Method and results: In a double-blind randomized controlled trial, 53 overweight and obese adults (18–36 years of age) were recruited and randomized to consume control biscuits or biscuits supplemented with FM for their breakfast for 60 days (approximately 100 g per day). Significant group × time interaction (P = 0.011) was observed for body weight, and the body weight of the FM group was significantly lower than that of the control group (P = 0.049). We also found significant group × time interactions for body mass index (BMI) (P = 0.008), TG (P = 0.041) and interleukin-6 (IL-6) (P = 0.016). In addition, after 60 days of intervention, the body weight, BMI and TG levels of the FM group significantly decreased compared to those of the control group. On day 60, the serum concentration of IL-6 in the FM group was significantly lower than that in the control group. Conclusions: FM supplemented biscuits have a beneficial effect on body weight, BMI and TG of overweight and obese subjects (ClinicalTrials.gov registration number: ChiCTR1900022833).
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